S-Sulfo-DL-cysteine-2,3,3-d3-1

• Molecular Formula: C3H7NO5S2
• Molecular Weight: 204.2 g/mol
• InChI: InChI=1S/C3H7NO5S2/c4-2(3(5)6)1-10-11(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9)/t2-/m0/s1/i1D2,2D
• InChIKey: NOKPBJYHPHHWAN-RBXBQAPRSA-N

S-Sulfo-DL-cysteine-2,3,3-d3: Deuterated Internal Standard

S-Sulfo-DL-cysteine-2,3,3-d3-1 is a deuterium-labeled analog of S-Sulfo-DL-cysteine, belonging to the class of isotope-labeled compounds used as internal standards in analytical chemistry . With a molecular formula of C3H4D3NO5S2 and a molecular weight of 204.24 g/mol, it features three deuterium atoms replacing hydrogen atoms at the 2,3,3 positions . This isotopic labeling confers a distinct mass shift detectable by mass spectrometry, enabling its application as a tracer for quantitative analysis via LC-MS, GC-MS, or NMR, particularly in drug development, metabolomics, and clinical diagnostics .

01

Stable isotope dilution LC-MS/MS internal standard for S-sulfocysteine quantification

02

+3 Da deuterium labeling ensures baseline mass separation from endogenous analyte

03

Designed for bioanalysis research in urine and other biological matrices

S-Sulfo-DL-cysteine-2,3,3-d3 vs. Unlabeled and Alternative Standards

In quantitative LC-MS/MS workflows for the analysis of S-sulfocysteine—a key biomarker for molybdenum cofactor deficiency (MoCD) and sulfite oxidase deficiency [1]—the use of a generic, unlabeled internal standard introduces significant analytical variability due to differential ionization efficiency, matrix effects, and chromatographic behavior. Stable isotope-labeled internal standards (SIL-IS) like S-Sulfo-DL-cysteine-2,3,3-d3-1 co-elute with the native analyte and undergo identical sample preparation, ionization, and fragmentation, thereby normalizing these sources of error . In contrast, structural analogs or unlabeled standards cannot correct for ion suppression or enhancement caused by complex biological matrices (e.g., urine or plasma), leading to inaccurate quantification and compromised assay reproducibility [2]. The specific deuteration pattern (2,3,3-d3) of this compound ensures a sufficient mass shift to avoid isotopic overlap while preserving near-identical physicochemical properties, a balance not guaranteed by other labeling strategies.

Unlabeled S-sulfocysteine

Indistinguishable from endogenous analyte by mass spectrometry; cannot function as internal standard.

Alternative deuterated amino acids

Different chemical structures introduce variable matrix effects and ionization efficiencies, compromising accuracy.

Late-eluting generic ISTDs

S-sulfocysteine elutes early; a matched ISTD is required to correct ion suppression in this critical region.

• [1] Kumar A, et al. S-sulfocysteine/NMDA receptor-dependent signaling underlies neurodegeneration in molybdenum cofactor deficiency. J Clin Invest. 2017;127(12):4365-4378. doi:10.1172/JCI89885. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. doi:10.1021/ac020361s. [Supporting literature on SIL-IS necessity] View Source

S-Sulfo-DL-cysteine-2,3,3-d3: Analytical Performance Evidence

Complete MS Separation via Deuterium Labeling

S-Sulfo-DL-cysteine-2,3,3-d3-1 exhibits a nominal mass increase of +3.02 Da relative to unlabeled S-sulfocysteine (monoisotopic mass 199.97 Da) [1]. This mass shift is critical for avoiding spectral overlap in MS/MS detection, enabling baseline-resolved quantification. In contrast, unlabeled internal standards share identical m/z values, precluding discrimination from the analyte and leading to inaccurate peak integration. The compound is specified at 98 atom % D isotopic enrichment , ensuring >98% of the labeled molecules carry the +3 Da shift, minimizing the contribution of the natural isotopic envelope of the analyte.

Mass separation

Class-level inference

+3 Da

Prevents M+1 isotopic interference

3× greater than single-D labeling

Evidence Dimension	Mass shift in MS detection
Target Compound Data	Monoisotopic mass 204.24 Da; +3 Da shift from unlabeled; 98 atom % D enrichment
Comparator Or Baseline	Unlabeled S-Sulfocysteine (monoisotopic mass 199.97 Da; 0 Da shift)
Quantified Difference	+3 Da mass shift; 98 atom % D vs. 0 atom % D
Conditions	High-resolution mass spectrometry (HRMS) or triple quadrupole MS

Why This Matters

The +3 Da shift and high isotopic enrichment allow for unequivocal differentiation between the internal standard and endogenous analyte, essential for accurate stable isotope dilution LC-MS/MS quantification.

• [1] T3DB. S-Sulfocysteine (T3D4434). Monoisotopic Mass: 199.969 g/mol. Accessed 2026-04-19. View Source

High Isotopic Enrichment for Accurate Low-Abundance Quantification

Stable isotope-labeled internal standards (SIL-IS) such as S-Sulfo-DL-cysteine-2,3,3-d3-1 are recognized as the gold standard for correcting matrix effects in LC-MS bioanalysis because they co-elute with the analyte and experience identical ion suppression or enhancement [1]. In contrast, structural analogue internal standards (e.g., S-methyl-L-cysteine) may exhibit different retention times and ionization efficiencies, leading to inaccurate normalization [2]. A 2020 LC-MS/MS method for inherited metabolic epilepsies utilized isotope-labeled internal standards for sulfocysteine quantification to achieve accurate differential diagnosis, underscoring the necessity of a matched SIL-IS like the d3-labeled compound [3].

Isotopic enrichment

Class-level inference

98–99 atom% D

Minimizes unlabeled carryover bias

Critical for low µmol/g range

Evidence Dimension	Matrix effect correction capability
Target Compound Data	Co-elution with native S-sulfocysteine; near-identical ionization and extraction recovery
Comparator Or Baseline	Structural analogue IS (e.g., S-methyl-L-cysteine)
Quantified Difference	Variable retention time shift and differential matrix effect (quantitative data not available for this specific compound)
Conditions	LC-MS/MS analysis of urine or plasma samples

Why This Matters

Only a matched SIL-IS can reliably correct for complex matrix effects, ensuring accurate quantification in clinical and metabolomic studies.

• [1] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. doi:10.1021/ac020361s. View Source
• [2] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Anal Chem. 2008;27(10):924-933. doi:10.1016/j.trac.2008.09.002. View Source
• [3] LC-MS/MS Method for the Differential Diagnosis of Treatable Early Onset Inherited Metabolic Epilepsies. J Inherit Metab Dis. 2020;43(4):858-869. doi:10.1002/jimd.12219. View Source

High Chemical Purity Ensures Reproducible Calibration

S-Sulfo-DL-cysteine-2,3,3-d3-1 is supplied with a specified chemical purity of ≥98% and isotopic enrichment of 98 atom % D . This high purity is critical for its use as a quantitative internal standard, where impurities could introduce bias. In contrast, unlabeled S-sulfocysteine may exhibit variable purity depending on the source and is known to be unstable in neutral pH feeds [1]. The labeled compound is stable for at least 3 years when stored at -20°C, with re-analysis recommended thereafter , providing a consistent reference material for longitudinal studies.

Chemical purity

Cross-study comparable

≥98%

vs

≥90%

+8 pp

Lower lot-to-lot variability

Reduces impurity background in low-concentration assays

Evidence Dimension	Purity and long-term stability
Target Compound Data	≥98% chemical purity; 98 atom % D isotopic purity; stable at -20°C for ≥3 years
Comparator Or Baseline	Unlabeled S-sulfocysteine (variable purity; stability issues in solution at neutral pH)
Quantified Difference	Documented ≥98% purity vs. variable; 3-year shelf life vs. unknown
Conditions	Solid powder storage at -20°C; solution stability in DMSO, water, etc.

Why This Matters

High, documented purity and known long-term stability reduce analytical variability and ensure reproducibility across experiments, critical for method validation and regulatory compliance.

• [1] Hecklau C, et al. S-Sulfocysteine simplifies fed-batch processes and increases the CHO specific productivity via anti-oxidant activity. J Biotechnol. 2016;218:53-63. doi:10.1016/j.jbiotec.2015.11.022. View Source

S-Sulfo-DL-cysteine-2,3,3-d3: Key Application Scenarios

Clinical Diagnostics for MoCoD and ISOD

S-Sulfo-DL-cysteine-2,3,3-d3-1 serves as the ideal stable isotope-labeled internal standard (SIL-IS) for the precise quantification of S-sulfocysteine in urine and plasma samples. The +3 Da mass shift and high isotopic enrichment (98 atom % D) enable unequivocal differentiation from endogenous analyte, while its co-elution corrects for matrix effects in complex biological fluids . This application directly supports the differential diagnosis of treatable early-onset inherited metabolic epilepsies, where accurate S-sulfocysteine measurement is critical [1].

CHO Cell Bioprocess Metabolomics

In metabolomics studies, particularly those involving Chinese hamster ovary (CHO) cell cultures for biopharmaceutical production, S-Sulfo-DL-cysteine-2,3,3-d3-1 can be used as a tracer and internal standard to quantify S-sulfocysteine and track sulfur metabolism [2]. Its high purity and documented stability support robust quantification across long-term fed-batch processes, enabling precise monitoring of cysteine derivatives and their impact on cell productivity [3].

Pharmacokinetic and Metabolic Stability Studies

As a deuterium-labeled compound, S-Sulfo-DL-cysteine-2,3,3-d3-1 can be employed as a tracer in drug development to study the absorption, distribution, metabolism, and excretion (ADME) of therapeutic agents containing the S-sulfocysteine moiety . The deuterium label allows for precise mass spectrometric tracking of the drug and its metabolites, providing quantitative data on pharmacokinetic parameters without the need for radioactive labeling [4].

Application

Selection Property

Validation Focus

Urinary biomarker research (MoCoD/ISOD)

Isotopically matched ISTD for early-eluting analyte

Co-elution and ion suppression correction in urine

CHO cell bioprocess metabolomics

DL-racemic labeling for D-/L-isomer detection

Intracellular SSC metabolic flux quantification

ADME/PK and cysteine metabolism studies

+3 Da mass shift for tracer-tracee separation

Plasma and tissue concentration analysis

Sulfur metabolism disorder research (biobanked samples)

Matched ISTD for stable sulfite biomarker

Quantification in archived plasma/urine

• [1] LC-MS/MS Method for the Differential Diagnosis of Treatable Early Onset Inherited Metabolic Epilepsies. J Inherit Metab Dis. 2020;43(4):858-869. doi:10.1002/jimd.12219. View Source
• [2] Nguyen M, et al. Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach. Front Bioeng Biotechnol. 2023;11:1230422. doi:10.3389/fbioe.2023.1230422. View Source
• [3] Hecklau C, et al. S-Sulfocysteine simplifies fed-batch processes and increases the CHO specific productivity via anti-oxidant activity. J Biotechnol. 2016;218:53-63. doi:10.1016/j.jbiotec.2015.11.022. View Source
• [4] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797110. View Source